Cas no 1803667-17-5 (2,4-Difluoro-5-(difluoromethyl)pyridine-3-sulfonyl chloride)

• Product Name: 2,4-Difluoro-5-(difluoromethyl)pyridine-3-sulfonyl chloride
• CAS No: 1803667-17-5
• MF: C₆H₂ClF₄NO₂S
• MW: 263.597193241119
• CID: 4851376
• Update Time: 2025-06-26

2,4-Difluoro-5-(difluoromethyl)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-(difluoromethyl)pyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2ClF4NO2S/c7-15(13,14)4-3(8)2(5(9)10)1-12-6(4)11/h1,5H
• InChI Key： DOGSVQOESGEMDD-UHFFFAOYSA-N
• SMILES： ClS(C1C(=NC=C(C(F)F)C=1F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 2
• Topological Polar Surface Area: 55.4

Additional information on 2,4-Difluoro-5-(difluoromethyl)pyridine-3-sulfonyl chloride

Introduction to 2,4-Difluoro-5-(difluoromethyl)pyridine-3-sulfonyl chloride (CAS No. 1803667-17-5)

2,4-Difluoro-5-(difluoromethyl)pyridine-3-sulfonyl chloride, identified by the CAS number 1803667-17-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, featuring fluoro and chlorosulfonyl functional groups, which contribute to its unique chemical properties and reactivity. The presence of multiple fluorine atoms enhances its electronic characteristics, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2,4-Difluoro-5-(difluoromethyl)pyridine-3-sulfonyl chloride consists of a pyridine core substituted with two fluorine atoms at the 2- and 4-positions, a difluoromethyl group at the 5-position, and a sulfonyl chloride group at the 3-position. This specific arrangement imparts distinct reactivity, particularly in nucleophilic substitution reactions, where the sulfonyl chloride moiety serves as a versatile leaving group. Such structural features make it an attractive building block for medicinal chemists aiming to develop novel compounds with enhanced binding affinity and metabolic stability.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate pharmacokinetic properties such as lipophilicity, solubility, and metabolic resistance. The introduction of fluorine atoms into aromatic rings often leads to improved bioavailability and prolonged half-life of drugs. For instance, studies have demonstrated that fluorinated pyridines can enhance the binding affinity of small-molecule inhibitors to biological targets by influencing electronic distributions and steric interactions. The compound CAS No. 1803667-17-5 is no exception and has been explored in several research endeavors as a precursor for developing new therapeutic agents.

One notable application of 2,4-Difluoro-5-(difluoromethyl)pyridine-3-sulfonyl chloride is in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their overactivation is often associated with disease progression. By leveraging the reactivity of the sulfonyl chloride group, researchers can introduce this compound into libraries of kinase inhibitors to identify molecules with high selectivity and potency. The fluoro substituents further fine-tune the pharmacological profile of these inhibitors by improving their interaction with the enzyme active site.

Another area where this compound has shown promise is in the development of agrochemicals. Fluorinated pyridines are known to exhibit herbicidal and fungicidal properties due to their ability to disrupt essential biological processes in pests and weeds. The structural motifs present in CAS No. 1803667-17-5 make it a suitable candidate for designing next-generation crop protection agents that offer improved efficacy while minimizing environmental impact. Recent research has highlighted its role in synthesizing novel sulfonylurea derivatives, which are effective at low concentrations and have favorable safety profiles.

The synthetic utility of 2,4-Difluoro-5-(difluoromethyl)pyridine-3-sulfonyl chloride extends beyond pharmaceuticals and agrochemicals. It serves as a key intermediate in organic synthesis, enabling the preparation of complex heterocyclic compounds through cross-coupling reactions and other transformations. The sulfonyl chloride functionality allows for facile introduction of sulfonamide derivatives, which are prevalent in bioactive molecules due to their biological activity. Researchers have utilized this compound to develop novel sulfonamides with potential applications in antibiotic therapy and anti-inflammatory drugs.

Advances in computational chemistry have further enhanced the understanding of how CAS No. 1803667-17-5 behaves in different chemical environments. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing optimized derivatives. These studies often involve docking simulations to predict binding modes and affinity profiles, which guide experimental efforts toward more effective drug candidates. The integration of experimental data with computational predictions has been instrumental in accelerating drug discovery pipelines.

The industrial production of 2,4-Difluoro-5-(difluoromethyl)pyridine-3-sulfonyl chloride requires careful optimization to ensure high yield and purity while adhering to environmental regulations. Manufacturers employ advanced synthetic methodologies coupled with purification techniques such as distillation or crystallization to obtain the desired product quality. Efforts are also underway to develop greener synthetic routes that minimize waste generation and energy consumption without compromising efficiency.

Future research directions for this compound include exploring its potential in medicinal chemistry beyond kinase inhibitors and agrochemicals. There is growing evidence suggesting that fluorinated pyridines may play roles in neurodegenerative diseases by modulating neurotransmitter receptors or enzyme activity. Additionally, its applications in materials science are being investigated due to its ability to influence electronic properties in organic semiconductors and catalysts.

In conclusion,CAS No 1803667-17-5, corresponding to 2,4-Difluoro-5-(difluoromethyl)pyridine-3-sulfonyl chloride, is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new applications for fluorinated pyridines,this compound will undoubtedly remain at the forefront of innovation in pharmaceuticals, agrochemicals,and materials science.